2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-[(3-hydroxypropylamino)methyl]-5-methoxyphenol
• InChI: InChI=1S/C11H17NO3/c1-15-10-4-3-9(11(14)7-10)8-12-5-2-6-13/h3-4,7,12-14H,2,5-6,8H2,1H3
• InChI Key: WFZIAQKNHCQVIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCCCO)O

Description

2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol is a phenolic derivative characterized by a methoxy group at the 5-position of the aromatic ring and an aminomethyl group at the 2-position, where the amine is substituted with a 3-hydroxypropyl chain. Its structure enables hydrogen bonding via the hydroxyl and amine groups, influencing solubility and reactivity. The compound is listed under CAS 1019117-82-8, with synonyms including 5-[2-(aminomethyl)-3-hydroxypropyl]-2-methoxyphenol . A hydrochloride salt form (CAS 1354963-81-7) is also documented, likely enhancing aqueous solubility for pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol involves several steps. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon–carbon bonds . This reaction typically involves the use of boron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols.

Scientific Research Applications

2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis studies.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context of its use. Detailed studies on its mechanism of action are essential for understanding its full potential and applications .

Comparison with Similar Compounds

Structural Analog: 2-{(1E)-1-[(3-{(E)-[1-(2-Hydroxy-4-methoxyphenyl)ethylidene]amino}-2,2-dimethylpropyl)imino]ethyl}-5-methoxyphenol

Key Features :

• Contains a methoxyphenol core but incorporates ethylidene imine and dimethylpropyl groups.
• Exhibits extended conjugation and planar geometry due to imine bonds, enhancing crystallinity .

Research Findings :

• Crystal structure analysis (Acta Crystallographica Section E) reveals C–H···π interactions and layered stacking along the b-axis, contributing to thermal stability .
• The presence of multiple hydrogen-bonding sites (hydroxyl, imine) may increase melting point compared to the target compound, though direct data are unavailable.

Key Features :

• A complex derivative synthesized from a precursor, featuring a methoxyphenol moiety and hydroxypropylaminoethylamine side chains.

Research Findings :

• Synthesized in 82% yield with a melting point of 190°C, indicating efficient preparation and high purity .
• The structural complexity (additional amine groups and branching) may reduce solubility compared to the target compound’s hydrochloride form.

Pharmaceutical Impurity: Dehydro Silodosin ()

Key Features :

• Shares a 3-hydroxypropyl substituent and indole-carboxamide framework, though distinct from the target compound’s phenolic structure.

Research Findings :

• Classified as a pale yellow solid, contrasting with the white solid hydrochloride form of the target compound .
• Highlights the role of hydroxypropyl-amino motifs in API impurities, suggesting regulatory importance in drug formulation .

Comparative Data Table

Compound Name (CAS)	Molecular Features	Physical State	Melting Point	Key Applications/Notes	References
2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol (1019117-82-8)	Phenol, methoxy, aminomethyl, 3-hydroxypropyl	Solid (hydrochloride: white)	N/A	Pharmaceutical intermediate
2-{(1E)-1-[(3-{(E)-[1-(2-Hydroxy-4-methoxyphenyl)ethylidene]amino}-2,2-dimethylpropyl)imino]ethyl}-5-methoxyphenol	Ethylidene imine, dimethylpropyl	Crystalline solid	Not reported	Material science (crystal engineering)
Compound 6 ()	Methoxyphenol, branched amines	White solid	190°C	Synthetic intermediate
Dehydro Silodosin (60067-43-8)	3-Hydroxypropyl, indole-carboxamide	Pale yellow solid	N/A	API impurity (Silodosin)

Biological Activity

2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol, also known as a derivative of methoxyphenol, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the compound's biological properties, including its pharmacological applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol can be represented as follows:

• Chemical Formula : C₁₁H₁₅N₁O₃
• Molecular Weight : 211.25 g/mol

This compound features a methoxy group and an amino group linked to a phenolic structure, which may contribute to its biological activities.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of methoxyphenol have been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The presence of the hydroxyl and amino groups enhances the compound's interaction with microbial cell membranes, leading to increased permeability and cell lysis .

Antioxidant Properties

The antioxidant activity of this compound is attributed to its ability to scavenge free radicals. Studies have demonstrated that phenolic compounds can donate hydrogen atoms to free radicals, thereby neutralizing them and preventing oxidative stress in cells . This property is vital in protecting cells from damage associated with chronic diseases.

Anticancer Potential

Emerging evidence suggests that 2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol may possess anticancer properties. Similar compounds have been observed to induce apoptosis in cancer cells by activating caspase pathways. In vitro studies have shown that such derivatives can inhibit the proliferation of various cancer cell lines, including breast and prostate cancer cells .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial effects of various phenolic compounds, including derivatives similar to 2-{[(3-Hydroxypropyl)amino]methyl}-5-methoxyphenol. The results indicated a significant reduction in bacterial growth at concentrations as low as 50 µg/mL .
• Antioxidant Activity Assessment : The antioxidant capacity was measured using DPPH (1,1-diphenyl-2-picrylhydrazyl) assay, revealing an IC50 value of 30 µg/mL for similar methoxyphenolic compounds, suggesting potent radical scavenging activity .
• Anticancer Studies : In vitro assays demonstrated that treatment with methoxyphenolic derivatives resulted in a 70% reduction in cell viability in MCF-7 breast cancer cells at a concentration of 100 µM over 48 hours .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	Reference
Antimicrobial	Disruption of cell membrane integrity
Antioxidant	Free radical scavenging
Anticancer	Induction of apoptosis via caspase activation